Cas no 918408-68-1 (Acetamide, N-[1,1'-biphenyl]-3-yl-2-bromo-)

Acetamide, N-[1,1'-biphenyl]-3-yl-2-bromo- structure
918408-68-1 structure
Product Name:Acetamide, N-[1,1'-biphenyl]-3-yl-2-bromo-
CAS No:918408-68-1
MF:C14H12BrNO
MW:290.15518283844
CID:776704
PubChem ID:71427329
Update Time:2025-04-19

Acetamide, N-[1,1'-biphenyl]-3-yl-2-bromo- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[1,1'-biphenyl]-3-yl-2-bromo-
    • 2-bromo-N-(3-phenylphenyl)acetamide
    • 918408-68-1
    • DTXSID50846071
    • N-([1,1'-Biphenyl]-3-yl)-2-bromoacetamide
    • Inchi: 1S/C14H12BrNO/c15-10-14(17)16-13-8-4-7-12(9-13)11-5-2-1-3-6-11/h1-9H,10H2,(H,16,17)
    • InChI Key: YYOHYDSPCPGYAO-UHFFFAOYSA-N
    • SMILES: BrCC(NC1=CC=CC(=C1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 289.01023g/mol
  • Monoisotopic Mass: 289.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.1Ų
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